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Compound of Interest

Compound Name: 1-Amino-2-naphthoic acid

Cat. No.: B1279704 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial availability

and purity of 1-Amino-2-naphthoic acid (CAS No. 4919-43-1), a crucial building block in

pharmaceutical and chemical synthesis. This document details commercially available grades,

potential impurities, and analytical methodologies for purity assessment, designed to assist

researchers and drug development professionals in sourcing and utilizing this compound.

Commercial Availability
1-Amino-2-naphthoic acid is available from a range of chemical suppliers, with purities

generally suitable for research and development purposes. The compound is typically offered

in quantities ranging from milligrams to kilograms. Below is a summary of representative

suppliers and their stated purities.
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Supplier Stated Purity Available Quantities

AK Scientific 95% 250mg, 1g, 5g, 25g[1]

BLD Pharm Not specified Various

Chemsrc (multiple listings) 98.0%
250mg, 1g, 5g, 10g, 100g,

1kg[2]

Guidechem 99% Kilogram to drum quantities[3]

Hangzhou ZeErRui Chemical

Co., Ltd.
99% Inquire for details

Note: This table is not exhaustive and represents a snapshot of available information.

Researchers should always request a certificate of analysis for lot-specific data.

Purity and Impurity Profile
The purity of commercially available 1-Amino-2-naphthoic acid typically ranges from 95% to

over 99%. The impurity profile is largely dependent on the synthetic route employed. A common

potential impurity in related amino-naphthoic acids is the isomeric 5-amino-2-naphthoic acid.[4]

The presence of starting materials, by-products, and solvent residues are also possibilities.

A certificate of analysis for a related compound, 6-Amino-2-naphthoic acid, indicates potential

impurities such as 5-amino-2-naphthoic acid and 6-hydroxy-2-naphthoic acid.[4] While not

directly applicable to 1-Amino-2-naphthoic acid, this provides insight into the types of related

substances that may be present.

Synthesis and Purification
Synthetic Pathway
A documented synthesis of 1-Amino-2-naphthoic acid is referenced in the Journal of

Medicinal Chemistry.[5] While the detailed experimental protocol from this specific publication

was not retrieved in the search, a general understanding of the synthesis of aminonaphthalene

carboxylic acids can be derived from related literature. The synthesis often involves the

modification of a naphthalene backbone, for instance, through amination and carboxylation
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reactions. A plausible synthetic route could involve the amination of a suitable naphthoic acid

precursor or the carboxylation of an aminonaphthalene derivative.

Below is a conceptual workflow for the synthesis of an aminonaphthoic acid.

Naphthalene Precursor Functional Group Introduction
(e.g., Nitration or Halogenation)

Introduction of Carboxylic Acid Group
(e.g., Grignard reaction with CO2)

Introduction of Amino Group
(e.g., Reduction of Nitro Group) 1-Amino-2-naphthoic acid

Click to download full resolution via product page

Caption: Conceptual synthetic workflow for 1-Amino-2-naphthoic acid.

Purification
Recrystallization is a standard method for the purification of solid organic compounds like 1-
Amino-2-naphthoic acid. The choice of solvent is critical and is dependent on the solubility

profile of the compound and its impurities. For acidic and basic compounds, adjusting the pH

can be utilized to facilitate crystallization.[6] Common solvent systems for the recrystallization

of organic molecules include mixtures like heptane/ethyl acetate, methanol/water, and

acetone/water.[7]

A general workflow for purification by recrystallization is outlined below.
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Crude 1-Amino-2-naphthoic acid

Dissolve in minimal hot solvent

Hot filtration to remove insoluble impurities

Slow cooling to induce crystallization

Isolate crystals by filtration

Dry purified crystals

Pure 1-Amino-2-naphthoic acid

Click to download full resolution via product page

Caption: General workflow for purification by recrystallization.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1279704?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279704?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analytical Methods for Purity Assessment
A combination of chromatographic and spectroscopic techniques is essential for the

comprehensive purity assessment of 1-Amino-2-naphthoic acid.

High-Performance Liquid Chromatography (HPLC)
HPLC is a primary method for determining the purity of non-volatile organic compounds. For

aminobenzoic acid isomers, reversed-phase HPLC is a common technique. The selection of

the column and mobile phase is crucial for achieving good separation.

While a specific, validated method for 1-Amino-2-naphthoic acid was not found in the

literature search, a starting point for method development can be inferred from methods for

related compounds. For instance, a method for N-Acetyl-(1-amino-2-naphthol-6-sulfonic acid)

utilizes a C18 column with a mobile phase of acetonitrile, water, and phosphoric acid.[8] For

amino columns (NH2), a mobile phase pH between 3 and 7 is recommended to prevent

hydrolysis of the stationary phase.[9]

A logical workflow for HPLC method development is presented below.

Select Column
(e.g., C18, NH2)

Choose Mobile Phase
(e.g., ACN/H2O, Buffer) Optimize Gradient & Flow Rate Inject Sample Detect (UV/Vis, MS) Analyze Purity & Impurities

Click to download full resolution via product page

Caption: Workflow for HPLC method development for 1-Amino-2-naphthoic acid.

Spectroscopic Methods
Spectroscopic analysis is vital for structural confirmation and identification of impurities.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ¹³C NMR are powerful tools

for elucidating the chemical structure of 1-Amino-2-naphthoic acid and identifying

impurities. While specific spectra for this compound were not found in the search results,

spectra for related compounds like 1-naphthylamine[10] and 2-naphthol can provide an

indication of the expected chemical shifts for the naphthalene ring system. A general ¹³C

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1279704?utm_src=pdf-body
https://www.benchchem.com/product/b1279704?utm_src=pdf-body
https://sielc.com/separation-of-n-acetyl-1-amino-2-naphthol-6-sulfonic-acid-on-newcrom-c18-hplc-column
https://www.welch-us.com/blogs/knowleage-base/amino-nh2-column-how-to-keep-high-performance
https://www.benchchem.com/product/b1279704?utm_src=pdf-body-img
https://www.benchchem.com/product/b1279704?utm_src=pdf-body
https://www.benchchem.com/product/b1279704?utm_src=pdf-body
https://www.chemicalbook.com/SpectrumEN_134-32-7_13CNMR.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279704?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


NMR chemical shift table indicates expected ranges for aromatic and carboxylic acid

carbons.[11]

Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR spectroscopy can confirm the

presence of key functional groups, such as the amino (N-H stretching), carboxylic acid (O-H

and C=O stretching), and the aromatic ring (C-H and C=C stretching) in 1-Amino-2-
naphthoic acid. The NIST WebBook provides an IR spectrum for the related 1-

naphthalenecarboxylic acid, which can serve as a reference.[12]

Mass Spectrometry (MS): Mass spectrometry provides information about the molecular

weight and fragmentation pattern of the molecule, aiding in its identification and the

characterization of impurities.

Conclusion
1-Amino-2-naphthoic acid is a commercially available reagent with purities generally suitable

for research and development. For applications requiring high purity, researchers should

carefully select suppliers and always request a lot-specific certificate of analysis.

Understanding the potential impurities arising from the synthetic route is crucial. Purification

can be achieved through standard techniques like recrystallization. A combination of HPLC and

spectroscopic methods is recommended for rigorous purity assessment and structural

confirmation. Further investigation into the cited literature for detailed experimental protocols is

advised for researchers planning to synthesize or use this compound in sensitive applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Search Results - AK Scientific [aksci.com]

2. 1-Amino-2-naphthoic acid | CAS#:4919-43-1 | Chemsrc [chemsrc.com]

3. Page loading... [guidechem.com]

4. 6-Amino-2-naphthoic acid 90 116668-47-4 [sigmaaldrich.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www2.chem.wisc.edu/deptfiles/OrgLab/handouts/13-C%20NMR%20Chemical%20Shift%20Table.pdf
https://www.benchchem.com/product/b1279704?utm_src=pdf-body
https://www.benchchem.com/product/b1279704?utm_src=pdf-body
https://webbook.nist.gov/cgi/cbook.cgi?ID=C86555&Type=IR-SPEC&Index=1
https://www.benchchem.com/product/b1279704?utm_src=pdf-body
https://www.benchchem.com/product/b1279704?utm_src=pdf-custom-synthesis
https://aksci.com/item_list.php?search=&page=59139
https://www.chemsrc.com/en/cas/4919-43-1_1120654.html
https://www.guidechem.com/trade/1-amino-2-naphthoic-acid-id3740383.html
https://www.sigmaaldrich.com/SG/en/product/aldrich/512370
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279704?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. chemsynthesis.com [chemsynthesis.com]

6. Reagents & Solvents [chem.rochester.edu]

7. reddit.com [reddit.com]

8. Separation of N-Acetyl-(1-amino-2-naphthol-6-sulfonic acid) on Newcrom R1 HPLC
column | SIELC Technologies [sielc.com]

9. welch-us.com [welch-us.com]

10. 1-Naphthylamine(134-32-7) 13C NMR spectrum [chemicalbook.com]

11. www2.chem.wisc.edu [www2.chem.wisc.edu]

12. 1-Naphthalenecarboxylic acid [webbook.nist.gov]

To cite this document: BenchChem. [A Technical Guide to 1-Amino-2-naphthoic Acid:
Commercial Availability and Purity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1279704#commercial-availability-and-purity-of-1-
amino-2-naphthoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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